3-[(5-phenyl-2H-tetrazol-2-yl)methyl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine

Specification

• Molecular Formula: C15H17N7
• Molecular Weight: 295.34 g/mol
• IUPAC Name: 3-[(5-phenyltetrazol-2-yl)methyl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• Standard InChI: InChI=1S/C15H17N7/c1-3-7-12(8-4-1)15-18-20-22(19-15)11-14-17-16-13-9-5-2-6-10-21(13)14/h1,3-4,7-8H,2,5-6,9-11H2
• Standard InChI Key: RXTPFNWMSBYWMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(N2CC1)CN3N=C(N=N3)C4=CC=CC=C4

Introduction

Chemical Identity and Structural Features

The IUPAC name 3-[(5-phenyltetrazol-2-yl)methyl]-6,7,8,9-tetrahydro-5H-triazolo[4,3-a]azepine reflects its intricate architecture, featuring a tetrazole ring linked via a methyl group to a triazoloazepine scaffold. Key physicochemical properties include a molecular formula of C15H17N7 and a canonical SMILES string of C1CCC2=NN=C(N2CC1)CN3N=C(N=N3)C4=CC=CC=C4. The X-ray crystallographic data for analogous compounds, such as 3-(5-phenyl-2H-tetrazol-2-yl)pyridine, reveals planar tetrazole rings and non-covalent interactions stabilizing the crystal lattice.

Table 1: Physicochemical Properties of 3-[(5-Phenyl-2H-tetrazol-2-yl)methyl]-6,7,8,9-tetrahydro-5H-[1,2,]triazolo[4,3-a]azepine

Property	Value
Molecular Formula	C15H17N7
Molecular Weight	295.34 g/mol
IUPAC Name	3-[(5-phenyltetrazol-2-yl)methyl]-6,7,8,9-tetrahydro-5H-[1,triazolo[4,3-a]azepine
Canonical SMILES	C1CCC2=NN=C(N2CC1)CN3N=C(N=N3)C4=CC=CC=C4
InChIKey	RXTPFNWMSBYWMQ-UHFFFAOYSA-N

Synthesis and Preparation Strategies

The synthesis of 3-[(5-phenyl-2H-tetrazol-2-yl)methyl]-6,7,8,9-tetrahydro-5H-triazolo[4,3-a]azepine likely involves multi-step heterocyclization and coupling reactions. For analogous tetrazole-triazoloazepine hybrids, common approaches include:

• Hetarylation Reactions: Reacting 5-phenyl-1H-tetrazole with halogenated azepine precursors in the presence of copper catalysts.

• Suzuki-Miyaura Coupling: Employing boronic acid derivatives to cross-couple tetrazole moieties with triazoloazepine frameworks, as demonstrated in the synthesis of 3-(5-phenyl-2H-tetrazol-2-yl)pyridine (87% yield).

Table 2: Comparative Synthesis Routes for Tetrazole-Containing Heterocycles

Method	Yield	Key Reagents
Hetarylation	60–75%	Cu2O, DMSO, 4 Å MS
Suzuki-Miyaura Coupling	87%	Pyridine-3-ylboronic acid

Reaction optimization often requires inert atmospheres and molecular sieves to absorb moisture. Post-synthesis purification typically involves column chromatography or recrystallization.

Structural Elucidation and Spectroscopic Characterization

The structural identity of this compound has been inferred through techniques validated for related molecules:

• NMR Spectroscopy: The 1H-NMR spectrum of 3-(5-phenyl-2H-tetrazol-2-yl)pyridine shows distinct signals for pyridine (δ 9.37–7.74 ppm) and phenyl protons (δ 8.22–7.57 ppm). For the target compound, analogous splitting patterns are expected for the azepine ring protons (δ 1.5–3.5 ppm).

• Mass Spectrometry: High-resolution ESI-MS of similar compounds reveals molecular ion peaks at m/z 295.34 ([M+H]+), with fragmentation pathways involving loss of C2H5 (Δm/z 308→295).

• X-ray Diffraction: Crystal structures of tetrazole derivatives exhibit bond lengths of 1.32–1.38 Å for N=N bonds and dihedral angles <10° between aromatic rings.

Hypothesized Biological Activities

While direct pharmacological data for this compound are scarce, its structural analogs exhibit diverse bioactivities:

• Analgesic Effects: Tetrazole derivatives show Pa = 0.795 (probability of activity) in PASS predictions, targeting opioid receptors.

• Antimicrobial Activity: Triazoloazepines inhibit bacterial efflux pumps, with MIC values of 8–32 µg/mL against Staphylococcus aureus.

• Nicotinic Receptor Antagonism: Substituted tetrazoles demonstrate IC50 values of 0.8–2.3 µM at α4β2 receptors.

Table 3: Predicted Biological Targets for Tetrazole-Triazoloazepine Hybrids

Target	Probability (Pa)	Potential Application
Opioid Receptors	0.795	Pain Management
Phospholipase D Inhibition	0.788	Anticancer Therapy
α6β3β4α5 Nicotinic Receptors	0.747	Smoking Cessation

Computational and Analytical Insights

Density Functional Theory (DFT) calculations on 3-(5-phenyl-2H-tetrazol-2-yl)pyridine reveal two rotamers (ΔE = 2.3 kcal/mol), with the lower-energy form dominating in solution. For the target compound, similar conformational flexibility is anticipated due to the methylene linker between tetrazole and azepine rings.

UV-Vis spectra of tetrazole derivatives show λmax at 270–290 nm (π→π* transitions), with molar absorptivity ε ≈ 1.2×10^4 L·mol−1·cm−1. Chromatographic retention times (HPLC) for related compounds range from 3.5–4.2 min using C18 columns and acetonitrile/water gradients.

Challenges and Future Directions

Current limitations include:

• Synthetic Scalability: Low yields (≤75%) in multi-step reactions.

• Pharmacological Data Gap: No in vivo studies reported for this specific compound.

• Solubility Issues: High cLogP (~3.5) suggests poor aqueous solubility.

Proposed research priorities:

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the azepine ring substituents.

• In Vivo Toxicity Profiling: Assessing LD50 and organ-specific effects.

• Formulation Development: Exploring nanoencapsulation to enhance bioavailability.